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Compound of Interest

Compound Name: Rizatriptan N-oxide

Cat. No.: B023230 Get Quote

Rizatriptan N-oxide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Rizatriptan N-oxide, a known metabolite

and potential impurity of the anti-migraine drug Rizatriptan. This document outlines its chemical

identity, methods of preparation through forced degradation, and analytical characterization

techniques. Furthermore, it contextualizes the relevance of Rizatriptan N-oxide within the

broader metabolic pathway of its parent compound.

Chemical and Physical Data
Rizatriptan N-oxide is identified by the following chemical identifiers and properties. This data

is crucial for its accurate identification and characterization in research and quality control

settings.
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Parameter Value Reference

CAS Number 260435-42-5 [1]

Molecular Formula C15H19N5O [1]

Molecular Weight 285.3 g/mol [1]

Formal Name

N,N-dimethyl-5-(1H-1,2,4-

triazol-1-ylmethyl)-1H-indole-3-

ethanamine N-oxide

[1]

Appearance Solid [1]

Solubility
Soluble in DMSO and

Methanol

Synthesis and Formation
Rizatriptan N-oxide is not typically synthesized as a primary pharmaceutical ingredient but is

rather formed as a metabolite or a degradation product under oxidative conditions.

Understanding its formation is critical for the development of stable Rizatriptan formulations

and for impurity profiling.

Experimental Protocol: Forced Degradation for
Rizatriptan N-oxide Generation
This protocol describes a method for the intentional degradation of Rizatriptan to produce

Rizatriptan N-oxide for analytical and research purposes.

Objective: To generate Rizatriptan N-oxide through oxidative stress.

Materials:

Rizatriptan benzoate Active Pharmaceutical Ingredient (API)

3% Hydrogen Peroxide (H₂O₂)

Mobile phase (e.g., as used in HPLC analysis)
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Volumetric flasks (50 ml)

Pipettes

Procedure:

Weigh 50 mg of Rizatriptan benzoate API and transfer it to a 50 ml volumetric flask.

Dissolve the API in 10 ml of the chosen mobile phase.

Add 5 ml of 3% hydrogen peroxide to the flask.

Allow the mixture to stand at room temperature for 1 hour to facilitate oxidation.

After the exposure period, dilute the solution to the mark with the mobile phase.

Further dilutions can be made as required for the specific analytical technique being

employed.

Logical Workflow for Forced Degradation:
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Preparation

Oxidative Stress

Sample Preparation for Analysis

Weigh 50 mg Rizatriptan Benzoate API

Dissolve in 10 ml Mobile Phase

Add 5 ml of 3% H2O2

Expose at Room Temperature for 1 hr

Dilute to 50 ml with Mobile Phase

Perform Further Dilutions as Needed

Click to download full resolution via product page

Figure 1: Experimental workflow for the generation of Rizatriptan N-oxide.

Analytical Characterization
The identification and quantification of Rizatriptan N-oxide as an impurity are typically

achieved using a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)
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A common method for the separation and quantification of Rizatriptan and its impurities.

Column: Perfectsil (C18, 250 mm × 4.6 mm, 5.0 μ) or equivalent.

Mobile Phase: A mixture of 0.01 M Phosphate buffer and methanol (e.g., 80:20 v/v). The pH

of the buffer is adjusted to 5.0 with orthophosphoric acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 225 nm.

Liquid Chromatography-Mass Spectrometry (LC-MS)
and Nuclear Magnetic Resonance (NMR)
These techniques are employed for the structural elucidation and confirmation of Rizatriptan
N-oxide and other degradation products. High-resolution mass spectrometry can be used to

determine the elemental composition and molecular formula. NMR spectroscopy provides

detailed information about the chemical structure.

Metabolic Pathway of Rizatriptan
Rizatriptan undergoes metabolism in the body, primarily through oxidative deamination by

monoamine oxidase-A (MAO-A). This process leads to the formation of an inactive indole

acetic acid metabolite as the major product. Rizatriptan N-oxide is formed as a minor,

pharmacologically inactive metabolite.

Metabolic Pathway of Rizatriptan:
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Figure 2: Simplified metabolic pathway of Rizatriptan.

Conclusion
This technical guide provides essential information on Rizatriptan N-oxide for professionals in

the field of drug development and research. The provided data and protocols for its generation

and characterization are fundamental for impurity profiling and ensuring the quality and stability

of Rizatriptan-containing pharmaceutical products. A thorough understanding of the metabolic

fate of Rizatriptan, including the formation of minor metabolites like the N-oxide, is crucial for a

complete pharmacological and toxicological assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023230#cas-number-and-molecular-formula-for-
rizatriptan-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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